Cas no 2034599-77-2 (2-(4-fluorophenoxy)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}acetamide)

• Product Name: 2-(4-fluorophenoxy)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}acetamide
• CAS No: 2034599-77-2
• MF: C₁₈H₂₀FNO₂S
• MW: 333.420307159424
• CID: 5408279
• Update Time: 2025-06-11

2-(4-fluorophenoxy)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenoxy)-N-[(1-thiophen-3-ylcyclopentyl)methyl]acetamide
• 2-(4-fluorophenoxy)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}acetamide

• Inchi： 1S/C18H20FNO2S/c19-15-3-5-16(6-4-15)22-11-17(21)20-13-18(8-1-2-9-18)14-7-10-23-12-14/h3-7,10,12H,1-2,8-9,11,13H2,(H,20,21)
• InChI Key： RSZKIHGUZCIUHT-UHFFFAOYSA-N
• SMILES： C(NCC1(C2C=CSC=2)CCCC1)(=O)COC1=CC=C(F)C=C1

Additional information on 2-(4-fluorophenoxy)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}acetamide

Introduction to 2-(4-Fluorophenoxy)-N-{[1-(Thiophen-3-yl)cyclopentyl]methyl}acetamide (CAS No. 2034599-77-2)

2-(4-Fluorophenoxy)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}acetamide (CAS No. 2034599-77-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of acetamides and is characterized by its fluorinated phenoxy group and thiophene-containing cyclopentyl moiety, which contribute to its distinct pharmacological properties.

The synthesis of 2-(4-fluorophenoxy)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}acetamide involves a multi-step process that typically includes the formation of the thiophene-cyclopentyl intermediate, followed by the introduction of the fluorinated phenoxy group and the final acetylation step. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for both academic research and industrial applications.

In terms of its biological activity, 2-(4-fluorophenoxy)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}acetamide has shown promising results in various preclinical studies. Research has demonstrated its potential as a modulator of specific receptors and enzymes, particularly those involved in neurological disorders and cancer. For instance, studies have indicated that this compound can selectively bind to certain G protein-coupled receptors (GPCRs), which are key targets for the development of new therapeutic agents.

One of the notable features of 2-(4-fluorophenoxy)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}acetamide is its ability to cross the blood-brain barrier (BBB). This property is crucial for drugs targeting central nervous system (CNS) disorders, as it allows for effective delivery to the brain tissue. Preclinical models have shown that this compound can effectively penetrate the BBB and exert its pharmacological effects, making it a valuable candidate for further investigation in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Beyond its potential in neurological applications, 2-(4-fluorophenoxy)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}acetamide has also been explored for its anti-cancer properties. Studies have indicated that it can inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve modulation of signaling pathways involved in cell proliferation and apoptosis, suggesting that this compound could be a valuable addition to the arsenal of anti-cancer drugs.

The safety profile of 2-(4-fluorophenoxy)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}acetamide has been evaluated in several preclinical toxicity studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 2-(4-fluorophenoxy)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}acetamide (CAS No. 2034599-77-2) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and clinical potential, paving the way for new treatments in various disease areas.